Cas no 6084-76-0 ((±)-trans-9,10-Epoxystearic Acid Methyl Ester)

• Product Name: (±)-trans-9,10-Epoxystearic Acid Methyl Ester
• CAS No: 6084-76-0
• Molecular Formula: C₁₉H₃₆O₃
• Molecular Weight: 312.49
• CID: 509464
• PubChem ID: 6454051

(±)-trans-9,10-Epoxystearic Acid Methyl Ester Properties

Names and Identifiers

• 2-Oxiraneoctanoic acid,3-octyl-, methyl ester, (2R,3R)-rel-
• (+/-)-TRANS-9,10-EPOXYOCTADECANOIC ACID METHYL ESTER
• TRANS-9,10-EPOXYSTEARIC ACID METHYL ESTER
• Epoxy fatty acids methyl ester
• (±)-trans-9,10-Epoxystearic Acid Methyl Ester
• (±)-TRANS-9,10-EPOXYOCTADECANOIC ACID METHYL ESTER
• (+-)-erythro-9,10-epoxy-octadecanoic acid methyl ester
• (+-)-erythro-9,10-Epoxy-octadecansaeure-methylester
• (Z)-9,10-epoxyoctadecanoic acid methyl ester
• cis-3-octyloxiraneoctanoic acid methyl ester
• Methyl (Z)-9,10-epoxyoctadecanoate
• methyl 8-(3-octyloxiran-2-yl)octanoate
• methyl cis-9,10-epoxyoctadecanoate
• Methyl trans-9,10-epoxyoctadecanoate
• Methyl (+/-)-trans-9,10-Epoxyoctadecanoate
• methyl 8-((2R,3R)-3-octyloxiran-2-yl)octanoate
• 6084-76-0
• CAMHHLOGFDZBBG-QZTJIDSGSA-N
• methyl 8-[(2R,3R)-3-octyloxiran-2-yl]octanoate
• Methyl 3-octyloxiraneoctanoate
• Methyl trans-9,10-epoxystearate
• (+/-)-trans-9,10-Epoxystearic Acid Methyl Ester
• DTXSID901338158
• Methyl 8-(3-octyl-2-oxiranyl)octanoate, trans
• trans-9,10-Epoxy-octadecanoic Acid Methyl Ester
• (2R,3R)-rel-Methyl 3-octyl-2-oxiraneoctanoate
• Octadecanoic acid, 9,10-epoxy-, methyl ester, trans-
• (2R,3R)-rel-3-Octyl-2-oxiraneoctanoic Acid Methyl Ester
• Oxiraneoctanoic acid, 3-octyl-, methyl ester, trans-

• InChIKey： CAMHHLOGFDZBBG-ROUUACIJSA-N
• Inchi： InChI=1S/C19H36O3/c1-3-4-5-6-8-11-14-17-18(22-17)15-12-9-7-10-13-16-19(20)21-2/h17-18H,3-16H2,1-2H3/t17-,18-/m0/s1
• SMILES： CCCCCCCC[C@H]1[C@@H](O1)CCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 312.26600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 16
• Monoisotopic Mass: 312.266445
• Heavy Atom Count: 22
• Complexity: 278
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Topological Polar Surface Area: 38.8

Experimental Properties

• LogP: 5.40810
• PSA: 38.83000
• Refractive Index: 1.454
• Boiling Point: 385.9 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 149 °C
• Density: 0.925

(±)-trans-9,10-Epoxystearic Acid Methyl Ester Security Information

• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：−20°C
• Signal Word：warning

(±)-trans-9,10-Epoxystearic Acid Methyl Ester Customs Data

• HS CODE：2309909000
• Customs Data：

  China Customs Code:

  2309909000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives